4-(1-aminoethyl)benzene-1,2-diol hydrochloride
Overview
Description
Dopamine Hydrochloride is a neurotransmitter and vasopressor that modulates cortical activation . It is an important neurotransmitter and chemical messenger that helps in the transmission of signals in the brain and other vital areas . It is used as a precursor to norepinepherine and epinephrine .
Synthesis Analysis
Dopamine is a derivative of the amino acid tyrosine. Tyrosine is modified by tyrosine hydroxylase to form DOPA. This is a very important step in the formation of Dopamine and is called the rate-limiting step. DOPA decarboxylase then removes carbon dioxide from DOPA to form dopamine (C8H11NO2). Dopamine then serves as a precursor to norepinephrine and epinephrine .Molecular Structure Analysis
The chemical formula of Dopamine is C6H3(OH)2-CH2-CH2-NH2 . It has a Cathechol nucleus and is a precursor to norepinephrine (noradrenaline) and then epinephrine (adrenaline) in the biosynthetic pathways for these neurotransmitters .Chemical Reactions Analysis
In a study, it was found that Fe(III) is deoxidized to Fe(II) by dopamine hydrochloride at pH 4.0, and then Fe(II) reacts with potassium ferricyanide to form a soluble prussian blue (KFeIII[FeII(CN)6]). The absorbance of this product was monitored over time using a spectrophotometer at an absorption maximum of 735 nm, and the amount of dopamine hydrochloride could be calculated based on the absorbance .Physical And Chemical Properties Analysis
The molecular weight of Dopamine Hydrochloride is 189.64 . It is soluble in water, methanol, and dimethyl sulfoxide, but insoluble in ether, petroleum ether, chloroform, benzene, and toluene .Mechanism of Action
Safety and Hazards
Future Directions
Dopamine Hydrochloride is widely used in clinical treatments . It plays a pivotal role in the function of the cardiovascular, hormonal, renal, and central nervous systems . Therefore, a sensitive and accurate determination of dopamine is important not only for diagnostics but also for pathological research . Future research may focus on developing more efficient and cost-effective methods for the synthesis and determination of Dopamine Hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-aminoethyl)benzene-1,2-diol hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-nitrophenol", "ethylenediamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Reduction of 4-nitrophenol to 4-aminophenol using sodium borohydride in water.", "Step 2: Protection of the phenolic hydroxyl groups of 4-aminophenol with ethyl acetate and hydrochloric acid to form 4-(ethoxycarbonyl)aminophenol hydrochloride.", "Step 3: Reaction of 4-(ethoxycarbonyl)aminophenol hydrochloride with ethylenediamine in the presence of sodium hydroxide to form 4-(1-aminoethyl)benzene-1,2-diol hydrochloride." ] } | |
CAS RN |
2639417-74-4 |
Molecular Formula |
C8H12ClNO2 |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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